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Compound of Interest

Compound Name: Ethyl nitrate

Cat. No.: B1199976

The thermodynamic properties of ethyl nitrate have been determined through various
experimental techniques, primarily calorimetry and kinetic studies of its decomposition. This
data is crucial for understanding its stability, reactivity, and behavior in different environments.

Standard Thermodynamic Properties

The following table summarizes the standard thermodynamic properties of ethyl nitrate at
298.15 K (25 °C).

Property Value Units Reference

Standard Enthalpy of

) -10.61 kcal/mol [1]
Formation (AHf°)
Standard Gibbs Free
Energy of Formation -10.61 kcal/mol [1]
(AGF)
Standard Entropy of

) -118.1 cal/(mol-K) [1]
Formation (ASf°)
Heat of Combustion

322.4 kcal/mol [2]

(AHc®) (vapor)

Temperature-Dependent Thermodynamic Properties

The NIST Web Thermo Tables provide critically evaluated data for the heat capacity, enthalpy,
and entropy of ethyl nitrate in different phases and as an ideal gas over a range of
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temperatures.[3]

Heat Capacity at Constant Pressure (Ideal Gas)

Temperature (K)

Cp° (J/mol-K)

298 Data not explicitly found in snippets
400 Data not explicitly found in snippets
500 Data not explicitly found in snippets
600 Data not explicitly found in snippets
800 Data not explicitly found in snippets
1000 Data not explicitly found in snippets

Note: While the NIST source[3] indicates the availability of this data, specific values were not

present in the provided search results.

Entropy (Ideal Gas)

Temperature (K)

S° (JImol-K)

298 Data not explicitly found in snippets
400 Data not explicitly found in snippets
500 Data not explicitly found in snippets
600 Data not explicitly found in snippets
800 Data not explicitly found in snippets
1000 Data not explicitly found in snippets

Note: While the NIST source[3] indicates the availability of this data, specific values were not

present in the provided search results.

Phase Transition Data
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Property Value Units Reference
Melting Point 178.6 K [1]
Boiling Point 87.5 °C [4]
Enthalpy of Fusion N

Value not specified [1]
(AHfus)
Entropy of Fusion

47.74 J/(mol-K) [5]

(ASfus)

Experimental Protocols

The determination of the thermodynamic and kinetic properties of ethyl nitrate involves several
key experimental methodologies.

Synthesis of Ethyl Nitrate

A common method for the preparation of ethyl nitrate involves the nitration of ethanol.[4][6]
Protocol: Nitration of Ethanol

o Concentrated nitric acid is first treated with a small amount of urea to eliminate any dissolved
nitrous oxides.

o A mixture of absolute ethanol, a small quantity of urea, and the purified concentrated nitric
acid is prepared in a distillation flask.

e The mixture is gently distilled.

o After approximately one-third of the mixture has distilled, a solution of concentrated nitric
acid and absolute ethanol is slowly added from a dropping funnel.

e The distillation is continued until no more product passes over.

e The collected ethyl nitrate is purified by washing it multiple times with water in a separatory
funnel to remove any residual acid and alcohol.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubs.rsc.org/en/content/articlelanding/1954/jr/jr9540000769/unauth
https://en.wikipedia.org/wiki/Ethyl_nitrate
https://pubs.rsc.org/en/content/articlelanding/1954/jr/jr9540000769/unauth
https://webbook.nist.gov/cgi/cbook.cgi?Source=1963COL133&Mask=FFFF
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ethyl_nitrate
https://www.sciencemadness.org/smwiki/index.php/Ethyl_nitrate
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e The washed ester is then dried using a drying agent such as granular calcium chloride.

« Afinal, gentle distillation yields pure ethyl nitrate. It is important to note that distillation of
ethyl nitrate carries a significant risk of explosion, especially at atmospheric pressure.[4][6]

An alternative synthesis involves the reaction of an ethyl halide (e.qg., ethyl iodide) with silver
nitrate in a suitable solvent.[6]

Low-Temperature Calorimetry

The heat capacity and enthalpy of fusion of ethyl nitrate were determined using low-
temperature calorimetry.[1]

Protocol:

A sample of pure, dried, and fractionally distilled ethyl nitrate is placed in a calorimeter.[1]

» The specific heat of the sample is measured over a temperature range from near absolute
zero up to room temperature.[1]

o The heat capacity of the empty calorimeter and any additional materials (like copper
shavings for thermal conductivity) is subtracted from the total heat capacity to obtain that of
the ethyl nitrate sample.[1]

» The enthalpy of fusion is determined by measuring the total heat required to transition the
sample from a solid state just below the melting point to a liquid state just above the melting
point.[1]

o From these measurements, the entropy and enthalpy differences are calculated.[1]

Thermal Decomposition Kinetics

The kinetics of the thermal decomposition of ethyl nitrate have been studied to understand its
stability and reaction mechanisms.

Protocol: Flow Reactor with Mass Spectrometry This method was used to study the
decomposition in a low-pressure environment.[7]
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e Gaseous ethyl nitrate is introduced into a low-pressure flow reactor.[7]
e The reactor is maintained at a constant temperature within the range of 464—673 K.[7]

o The decomposition reaction is monitored as a function of pressure (typically 1-12.5 Torr of
an inert gas like helium) and temperature.[7]

e A guadrupole mass spectrometer is coupled to the reactor to monitor the concentration of the
ethyl nitrate reactant and the formation of decomposition products in real-time.[7]

o The rate constant of the decomposition is determined from the kinetics of the loss of ethyl
nitrate and the formation of key products, such as the methyl radical.[7]

Protocol: Static Reactor with Pressure and Photometric Measurements This method was used
to study the gas-phase decomposition.[8]

o A known pressure of ethyl nitrate is introduced into a heated Hysil reaction vessel of a
known volume.[8]

e The course of the reaction is followed by simultaneously measuring the change in total
pressure and the concentration of nitrogen dioxide (NO:2) formed during the reaction.[8]

e NO:2 concentration is measured using a photometric setup with optically plane glass windows
on the reaction vessel.[8]

o The final gaseous products are analyzed using standard analytical techniques such as gas
chromatography and spectrophotometry to identify species like COz, CO, NO, N20, and N-.

[8]

o The effect of additives like nitric oxide (NO) and nitrogen dioxide on the reaction rate is also
studied by introducing them into the reaction vessel.[8]

Visualizations

The following diagrams illustrate key processes involving ethyl nitrate.
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Caption: Workflow for the synthesis of ethyl nitrate from ethanol and nitric acid.
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Caption: Thermal decomposition pathway of ethyl nitrate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling
Email: info@benchchem.com or Request Quote Online

References

e 1. Low-temperature calorimetry and the thermodynamic properties of ethyl nitrate - Journal
of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

© 2025 BenchChem. All rights reserved 7/8

Tech Support


https://www.benchchem.com/product/b1199976?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://www.benchchem.com/product/b1199976?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/1954/jr/jr9540000769/unauth
https://pubs.rsc.org/en/content/articlelanding/1954/jr/jr9540000769/unauth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Thermo Tables (WTT) [wtt-pro.nist.gov]
e 4. Ethyl nitrate - Wikipedia [en.wikipedia.org]

o 5. Nitric acid, ethyl ester [webbook.nist.gov]

2. Ethyl Nitrate | C2ZH5NO3 | CID 12259 - PubChem [pubchem.ncbi.nim.nih.gov]

3. ethyl nitrate -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web

e 6. Ethyl nitrate - Sciencemadness Wiki [sciencemadness.org]

o 7.researchgate.net [researchgate.net]

o 8. The thermal decomposition of ethyl nitrate - Transactions of the Faraday Society (RSC

Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [Thermodynamic Data of Ethyl Nitrate]. BenchChem,

[2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1199976#thermodynamic-data-of-ethyl-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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